Cas no 1243143-46-5 (2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1243143-46-5
• MF: C₁₅H₂₀BF₃O₃
• MW: 316.123715400696
• MDL: MFCD18383523
• CID: 4764491
• PubChem ID: 121229077
• Update Time: 2026-02-26

2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-ethoxy-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CCOc1ccc(cc1C(F)(F)F)B1OC(C)(C)C(C)(C)O1
• MFCD18383523
• 1243143-46-5
• D71734
• CS-0189818
• DTXSID001137000

• MDL： MFCD18383523
• Inchi： 1S/C15H20BF3O3/c1-6-20-12-8-7-10(9-11(12)15(17,18)19)16-21-13(2,3)14(4,5)22-16/h7-9H,6H2,1-5H3
• InChI Key： LFSGJKSMSGVUON-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OCC)(F)F

Computed Properties

• Exact Mass: 316.1457591g/mol
• Monoisotopic Mass: 316.1457591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1243143-46-5)

The compound 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1243143-46-5) is a highly specialized boron-containing organic compound with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in various chemical reactions. The dioxaborolane framework is particularly notable for its stability and reactivity in specific conditions.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have explored its use in the development of boronate esters, which are critical intermediates in organic synthesis. The presence of the ethoxy and trifluoromethyl groups in the phenyl ring enhances the compound's electronic properties, making it suitable for applications in electronics and optoelectronics.

The synthesis of 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted phenyl boronic acid derivative. Through a series of coupling reactions and functional group transformations, the final product is obtained with high purity. This process underscores the importance of understanding the reactivity of boron-containing compounds in organic synthesis.

In terms of applications, this compound has been extensively studied for its role in cross-coupling reactions. The dioxaborolane structure facilitates efficient coupling with various aryl halides under palladium catalysis. This makes it a valuable reagent in the construction of biaryl compounds, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly influences the electron distribution within the molecule. This understanding has enabled chemists to design more efficient synthetic pathways and predict reactivity patterns with greater accuracy.

The integration of this compound into polymer systems has also been a topic of recent research. Its ability to act as a cross-linking agent or a building block for functional polymers has opened new avenues in materials science. For example, polymers incorporating this compound exhibit enhanced thermal stability and mechanical properties compared to traditional polymers.

In conclusion, 2-(4-Ethoxy-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1243143-46-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential tool in modern organic synthesis and materials development.